Cas no 1016690-98-4 ({[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino}acetic acid)

• Product Name: {[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino}acetic acid
• CAS No: 1016690-98-4
• MF: C₈H₆ClF₃N₂O₂
• MW: 254.593651294708
• MDL: MFCD09864947
• CID: 4675902
• Update Time: 2025-10-24

{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• {[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino}acetic acid
• SBB054259
• 2-{[3-chloro-5-(trifluoromethyl)-2-pyridyl]amino}acetic acid

• MDL： MFCD09864947
• Inchi： 1S/C8H6ClF3N2O2/c9-5-1-4(8(10,11)12)2-13-7(5)14-3-6(15)16/h1-2H,3H2,(H,13,14)(H,15,16)
• InChI Key： VGTKYLYNVSQFMH-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1NCC(=O)O

Computed Properties

• Exact Mass: 254.007
• Monoisotopic Mass: 254.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2

Additional information on {[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino}acetic acid

[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino Acetic Acid: A Comprehensive Overview

[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino acetic acid (CAS No. 1016690-98-4) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development, agrochemicals, and advanced materials. The molecule consists of a pyridine ring substituted with chlorine and trifluoromethyl groups, linked to an amino acetic acid moiety, making it a versatile building block for chemical synthesis.

The pyridine ring in this compound plays a crucial role in its chemical reactivity and stability. Pyridine derivatives are known for their ability to form stable complexes with metal ions, which is exploited in catalysis and coordination chemistry. The presence of the trifluoromethyl group introduces electron-withdrawing effects, enhancing the electrophilicity of the pyridine nitrogen and influencing the overall electronic properties of the molecule. This makes [3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino acetic acid a valuable precursor for synthesizing bioactive compounds with tailored functionalities.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to optimize the production process. These methods not only improve yield but also reduce reaction time and environmental impact, aligning with the principles of green chemistry.

In terms of applications, [3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino acetic acid has shown promise in the development of herbicides and fungicides. Its ability to inhibit specific enzymes involved in plant growth pathways makes it a potential candidate for agricultural pest control. Additionally, this compound has been explored as a lead molecule in drug discovery programs targeting various diseases, including cancer and infectious diseases.

One of the most exciting developments involving this compound is its use in the synthesis of heterocyclic compounds, which are critical components of modern pharmaceuticals. By leveraging its structural versatility, chemists can design molecules with improved bioavailability and efficacy. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity, opening new avenues for therapeutic intervention.

The integration of computational chemistry tools has further enhanced our understanding of [3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino acetic acid's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, enabling researchers to predict its behavior in different chemical environments. This computational approach has significantly accelerated the discovery process by identifying optimal reaction conditions and predicting product outcomes.

In conclusion, [3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino acetic acid (CAS No. 1016690-98-4) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure, combined with cutting-edge research methodologies, positions it as a key player in advancing scientific innovation across multiple disciplines.